Cas no 7473-32-7 (5,7-dimethoxy-3,4-bis(4-methoxyphenyl)-2H-chromene)

• Product Name: 5,7-dimethoxy-3,4-bis(4-methoxyphenyl)-2H-chromene
• CAS No: 7473-32-7
• MF: C₂₅H₂₄O₅
• MW: 404.455067634583
• CID: 980111
• PubChem ID: 343776
• Update Time: 2025-04-19

5,7-dimethoxy-3,4-bis(4-methoxyphenyl)-2H-chromene Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxy-3,4-bis(4-methoxyphenyl)-2H-chromene
• 5,7-dimethoxy-3,4-bis-(4-methoxy-phenyl)-2H-chromene
• AC1L7Z2T
• NSC400270
• 7473-32-7
• NSC-400270
• DTXSID50322042
• DS-008879

• Inchi： 1S/C25H24O5/c1-26-18-9-5-16(6-10-18)21-15-30-23-14-20(28-3)13-22(29-4)25(23)24(21)17-7-11-19(27-2)12-8-17/h5-14H,15H2,1-4H3
• InChI Key： COIHZMKRBHUILH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2C=CC(=CC=2)OC)=C(C2C=CC(=CC=2)OC)C1)OC)OC

Computed Properties

• Exact Mass: 404.16242
• Monoisotopic Mass: 404.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 554.3°C at 760 mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.591
• PSA: 46.15
• LogP: 5.07250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids